Cas no 104333-06-4 (Benzeneethanol,2-amino-5-nitro-)

• Product Name: Benzeneethanol,2-amino-5-nitro-
• CAS No: 104333-06-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 134904
• PubChem ID: 11148092
• Update Time: 2025-04-19

Benzeneethanol,2-amino-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,2-amino-5-nitro-
• 2-(2-Amino-5-nitro-phenyl)-ethanol
• 1-(2-amino-5-nitrophenyl)ethanol
• 2-AMINO-5-NITROPHENYLETHANOL
• 1-(2-amino-5-nitro-phenyl)-ethanol
• 104333-06-4
• SB84889
• SCHEMBL6244176
• DTXSID70456878
• 352000-42-1
• SWVYIJYQBPFESB-UHFFFAOYSA-N

• MDL： MFCD11848041
• Inchi： 1S/C8H10N2O3/c1-5(11)7-4-6(10(12)13)2-3-8(7)9/h2-5,11H,9H2,1H3
• InChI Key： SWVYIJYQBPFESB-UHFFFAOYSA-N
• SMILES： OC(C)C1C=C(C=CC=1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 425.3 °C at 760 mmHg
• Flash Point: 211 °C
• PSA: 89.39
• LogP: 2.33470